Cas no 92576-45-9 (Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate)

• Product Name: Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate
• CAS No: 92576-45-9
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 1094549
• PubChem ID: 73554542
• Update Time: 2025-05-21

Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate
• MFCD32642149
• Ethyl (1S,2S)-2-(3-Chlorophenyl)cyclopropanecarboxylate
• 92576-45-9
• SY266225
• SCHEMBL21091367
• Ethyl (1R,2R)-2-(3-Chlorophenyl)cyclopropanecarboxylate
• SY266226
• MFCD32642150
• ETHYL 2-(3-CHLOROPHENYL)CYCLOPROPANE-1-CARBOXYLATE
• Ethyl2-(3-chlorophenyl)cyclopropanecarboxylate
• ethyl trans-2-(3-chlorophenyl)cyclopropane-1-carboxylate

• Inchi： 1S/C12H13ClO2/c1-2-15-12(14)11-7-10(11)8-4-3-5-9(13)6-8/h3-6,10-11H,2,7H2,1H3
• InChI Key： DNQSSHDNOZISGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CC1C(=O)OCC

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate

Research Brief on Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate (CAS: 92576-45-9): Recent Advances and Applications

Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate (CAS: 92576-45-9) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel antiviral and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate is its application in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), a critical enzyme in the viral replication cycle. The researchers utilized a combination of molecular docking and in vitro assays to identify the optimal structural modifications for enhancing binding affinity and selectivity. These findings suggest that Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate could serve as a promising scaffold for the development of next-generation antiviral therapeutics.

In addition to its antiviral potential, recent research has also explored the anticancer properties of Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported that this compound and its analogs exhibit selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of tubulin polymerization, a process critical for cell division. Further investigations are underway to optimize the pharmacokinetic properties of these derivatives, with the goal of improving their bioavailability and reducing off-target effects.

The synthesis of Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate has also seen significant improvements in recent years. A 2023 paper in Organic Process Research & Development described a novel, scalable synthetic route that utilizes catalytic cyclopropanation under mild conditions, resulting in higher yields and reduced environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are key considerations.

Looking ahead, the potential applications of Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate extend beyond antiviral and anticancer therapies. Preliminary studies suggest that this compound may also have utility in the treatment of neurodegenerative diseases, owing to its ability to modulate specific neurotransmitter systems. However, further preclinical and clinical studies are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, Ethyl 2-(3-chlorophenyl)cyclopropanecarboxylate (CAS: 92576-45-9) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and broad spectrum of biological activities make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve and our understanding of its mechanisms of action deepens, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents.